Cas no 6331-04-0 (2-(2,4-dimethylphenyl)acetic acid)

2-(2,4-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by the presence of methyl groups at the 2- and 4-positions of the aromatic ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved stability and reactivity in carboxylate-based reactions, facilitating its use in the preparation of fine chemicals and active pharmaceutical ingredients (APIs). Its well-defined crystalline form ensures consistent purity, while its moderate solubility in common organic solvents allows for versatile processing. The compound is particularly useful in the development of nonsteroidal anti-inflammatory drug (NSAID) analogs and other biologically active molecules.
2-(2,4-dimethylphenyl)acetic acid structure
6331-04-0 structure
Product Name:2-(2,4-dimethylphenyl)acetic acid
CAS No:6331-04-0
MF:C10H12O2
MW:164.201083183289
MDL:MFCD02664685
CID:85637
PubChem ID:138729
Update Time:2025-06-07

2-(2,4-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Dimethylphenyl)acetic acid
    • 2,4-Dimethylphenylacetic acid
    • 2,5-Dimethylphenylacetic Acid
    • 2,4-dimethyphenylacetic acid
    • (2,4-Dimethylphenyl)acetic acid
    • Acetic acid, (2,4-xylyl)-
    • 2,4-Dimethylphenylaceticacid
    • MWBXCWLRASBZFB-UHFFFAOYSA-N
    • Acetic acid,4-xylyl)-
    • (2,4-Xylyl)acetic acid
    • KSC495A3D
    • 2,4-Dimethylphenyl-acetic Acid
    • 2,4-dimethyl-phenyl-acetic acid
    • 2,4-dimethyl phenyl acetic acid
    • NSC45642
    • (2,4-Dim
    • CS-W017907
    • 2-(2,4-dimethylphenyl)acetic acid;2,4-Dimethylphenylacetic Acid
    • A923588
    • SY021822
    • 6331-04-0
    • BB 0248967
    • NSC 45642
    • EN300-95819
    • (2,4-Dimethylphenyl)acetic acid, AldrichCPR
    • (2,4-Dimethyl-phenyl)-acetic acid
    • (2,4-Dimethylphenyl)acetic acid #
    • A24084
    • F2182-0136
    • DTXSID70212698
    • MFCD02664685
    • AM62267
    • FT-0688184
    • AKOS000296243
    • NSC-45642
    • SCHEMBL1257788
    • AS-38663
    • BBL002053
    • STK114925
    • 2-(2,4-dimethylphenyl)acetic acid
    • MDL: MFCD02664685
    • Inchi: 1S/C10H12O2/c1-7-3-4-9(6-10(11)12)8(2)5-7/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key: MWBXCWLRASBZFB-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0326 (rough estimate)
  • Melting Point: 128-132 °C
  • Boiling Point: 295.1±9.0℃ at 760 mmHg
  • Flash Point: 192.2ºC
  • Refractive Index: 1.5460 (estimate)
  • PSA: 37.30000
  • LogP: 1.93050
  • Solubility: Not determined

2-(2,4-dimethylphenyl)acetic acid Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 37/39-26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

2-(2,4-dimethylphenyl)acetic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,4-dimethylphenyl)acetic acid Pricemore >>

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2-(2,4-dimethylphenyl)acetic acid Production Method

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